Cas no 69713-27-5 (tert-butyl 2-(pyridin-3-yl)acetate)
69713-27-5 structure
Product name:tert-butyl 2-(pyridin-3-yl)acetate
tert-butyl 2-(pyridin-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-(pyridin-3-yl)acetate
- tert-butyl 2-pyridin-3-ylacetate
- AKOS018050059
- DTXSID30468290
- SCHEMBL9784190
- 3-Pyridineacetic acid, 1,1-dimethylethyl ester
- XDIHUIZQEAEIIJ-UHFFFAOYSA-N
- DA-20046
- 69713-27-5
-
- Inchi： InChI=1S/C11H15NO2/c1-11(2,3)14-10(13)7-9-5-4-6-12-8-9/h4-6,8H,7H2,1-3H3
- InChI Key： XDIHUIZQEAEIIJ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 193.110278721Da
- Monoisotopic Mass: 193.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 39.2Ų
tert-butyl 2-(pyridin-3-yl)acetate Related Literature
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Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
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2. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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